Cas no 850935-70-5 (4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide)

4-(Azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide is a sulfonamide-based compound featuring an azepane ring and a 5-ethyl-1,3,4-oxadiazol-2-yl moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to its sulfonyl and heterocyclic functionalities. The azepane ring enhances lipophilicity and conformational flexibility, while the oxadiazole group may contribute to metabolic stability and binding affinity. Its well-defined molecular architecture allows for precise interactions with biological targets, making it a candidate for further pharmacological exploration. The compound's synthetic accessibility and structural versatility support its use in developing novel therapeutic agents or biochemical probes.

4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide structure

850935-70-5 structure

Product Name:4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

CAS No:850935-70-5

MF:C₁₇H₂₂N₄O₄S

MW:378.445982456207

CID:6464342

Update Time:2025-08-04

4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
- Benzamide, N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-
- Inchi： 1S/C17H22N4O4S/c1-2-15-19-20-17(25-15)18-16(22)13-7-9-14(10-8-13)26(23,24)21-11-5-3-4-6-12-21/h7-10H,2-6,11-12H2,1H3,(H,18,20,22)
- InChI Key： AHPZPOCPYSVVJQ-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(CC)O1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Experimental Properties

Density: 1.335±0.06 g/cm3(Predicted)
pka: 10.06±0.70(Predicted)

4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0593-0048-2μmol	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0593-0048-5μmol	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0593-0048-10μmol	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0593-0048-20μmol	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0593-0048-1mg	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0593-0048-2mg	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0593-0048-3mg	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0593-0048-4mg	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0593-0048-5mg	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0593-0048-10mg	4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide	850935-70-5	90%+	10mg	$79.0	2023-05-17

4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Alternative synthesis of the anti-baldness compound RU58841†

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4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

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5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Additional information on 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

Research Briefing on 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS: 850935-70-5)

The compound 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS: 850935-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide as a promising scaffold for drug development. The compound's unique structural features, including the azepane sulfonyl group and the 1,3,4-oxadiazol-2-yl moiety, contribute to its ability to interact with various biological targets. Preliminary in vitro assays have demonstrated its efficacy in modulating key enzymes and receptors involved in inflammatory and oncogenic pathways.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's inhibitory effects on protein kinases. The study revealed that 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide exhibits selective inhibition against certain kinase isoforms, suggesting its potential as a targeted therapy for kinase-driven cancers. The researchers employed molecular docking simulations to elucidate the binding interactions, providing valuable insights for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's anti-inflammatory potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage models. The study attributed this effect to the compound's ability to disrupt the NF-κB signaling pathway, a critical regulator of inflammatory responses.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide. A novel one-pot synthesis method was developed in 2023, reducing the number of steps and improving overall yield. This methodological improvement is expected to facilitate further preclinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Current research is focused on addressing the compound's pharmacokinetic properties, including its solubility and metabolic stability. Several derivatives are being synthesized and evaluated to optimize these parameters while maintaining the compound's biological activity.

In conclusion, 4-(azepane-1-sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide represents a compelling case study in modern drug discovery. Its multifaceted biological activities and recent synthetic advancements position it as a valuable candidate for further investigation. Future research directions should focus on comprehensive in vivo studies and the development of more potent analogs with improved drug-like properties.